5-(4-methyl-1-naphthalenyl)-N-phenyl-2-furancarboxamide
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Overview
Description
5-(4-methyl-1-naphthalenyl)-N-phenyl-2-furancarboxamide is a member of furans and an aromatic amide.
Scientific Research Applications
Anticancer Potential
- Research indicates that naphthalene derivatives show significant anticancer properties. For instance, certain phenylaminosulfanyl-1,4-naphthoquinone derivatives, structurally related to 5-(4-methyl-1-naphthalenyl)-N-phenyl-2-furancarboxamide, have been evaluated for their cytotoxic activity against various human cancer cell lines, demonstrating potent anticancer activity with low toxicity to normal human cells (Ravichandiran et al., 2019).
- Other studies have synthesized and characterized naphthalene-based compounds, showing moderate to significant activity against breast cancer cell lines, highlighting the therapeutic potential of naphthalene derivatives in cancer treatment (Salahuddin et al., 2014).
Antibacterial Applications
- Naphthalene derivatives, including those structurally similar to 5-(4-methyl-1-naphthalenyl)-N-phenyl-2-furancarboxamide, have been researched for their antibacterial properties. A study synthesized N-alkyl/aralkyl-4-methyl-N-(naphthalen-1yl)benzenesulfonamides, finding them to be potent antibacterial agents against various bacterial strains (Abbasi et al., 2015).
Material Science and Polymer Chemistry
- In the field of material science, naphthalene-ring containing compounds have been utilized to create thermally stable polyamides. These synthesized polyamides exhibited good solubility and high thermal stability, indicating their potential use in high-performance materials (Mehdipour‐Ataei et al., 2005).
Pharmacological Studies
- Naphthalene derivatives have been part of pharmacological studies focused on various treatments. For instance, studies on novel 1,3,4-oxadiazole derivatives based on naphthalene structures have shown potential antibacterial and antifungal activities (Raol & Acharya, 2015).
- Another research synthesized and evaluated novel semicarbazones based 1,3,4-oxadiazoles for anticonvulsant activities, confirming the importance of naphthalene derivatives in developing new pharmacological agents (Rajak et al., 2010).
properties
Molecular Formula |
C22H17NO2 |
---|---|
Molecular Weight |
327.4 g/mol |
IUPAC Name |
5-(4-methylnaphthalen-1-yl)-N-phenylfuran-2-carboxamide |
InChI |
InChI=1S/C22H17NO2/c1-15-11-12-19(18-10-6-5-9-17(15)18)20-13-14-21(25-20)22(24)23-16-7-3-2-4-8-16/h2-14H,1H3,(H,23,24) |
InChI Key |
VQEYKAXFBYWKJC-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C2=CC=CC=C12)C3=CC=C(O3)C(=O)NC4=CC=CC=C4 |
Canonical SMILES |
CC1=CC=C(C2=CC=CC=C12)C3=CC=C(O3)C(=O)NC4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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